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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum nitrate
hydrate, with a particular focus on aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O). The

information compiled herein is intended to support research, development, and formulation

activities where aluminum nitrate is a key component.

Introduction
Aluminum nitrate is a salt of aluminum and nitric acid that most commonly exists as the

crystalline hydrate, aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O).[1] It is a white, crystalline,

and hygroscopic solid that is highly soluble in water and other polar solvents.[1][2] Its solubility

characteristics are critical for its various applications, including in catalysis, as a mordant in

dyeing, in leather tanning, and as a nitrating agent in organic synthesis.[1][3]

Quantitative Solubility Data
The solubility of aluminum nitrate nonahydrate in various solvents is summarized in the table

below. The data is presented to facilitate easy comparison for formulation and experimental

design.
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Solvent
Chemical
Formula

Temperature
(°C)

Solubility (
g/100 g of
solvent)

Solubility (
g/100 mL of
solvent)

Water H₂O 0 61 -

Water H₂O 20 73.9 75.44

Water H₂O 25 - 64[4]

Water H₂O 40 89 -

Water H₂O 60 108 -

Water H₂O 100 - 160[2][5]

Methanol CH₃OH 20 - 14.45[1][2][5]

Ethanol C₂H₅OH 20 - 8.63[1][2][5]

Ethylene Glycol C₂H₆O₂ - - 18.32[1][2][5]

Dimethylformami

de
C₃H₇NO 25 20 -

Acetone C₃H₆O - Soluble -

Alcohols ROH - Soluble -

Note: Some sources indicate general solubility in acetone and alcohols without providing

specific quantitative data.[3]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

aluminum nitrate hydrate, based on established principles for inorganic salts.

Objective: To determine the solubility of aluminum nitrate nonahydrate in a given solvent at a

specific temperature.

Materials:
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Aluminum nitrate nonahydrate (analytical grade)

Solvent of interest (e.g., deionized water, ethanol)

Thermometer

Constant temperature water bath or incubator

Stirring apparatus (magnetic stirrer and stir bars or mechanical stirrer)

Filtration apparatus (syringe filters or vacuum filtration with appropriate filter paper)

Analytical balance

Volumetric flasks and pipettes

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of aluminum nitrate nonahydrate to a known volume or mass of the

solvent in a sealed container. The presence of undissolved solid is necessary to ensure

saturation.

Place the container in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously to facilitate the dissolution process and ensure the system

reaches equilibrium. The time to reach equilibrium can vary and may take several hours.

Equilibration:

Allow the suspension to be stirred at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure that thermodynamic equilibrium is reached.

Sample Collection and Filtration:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-

cooled pipette to the experimental temperature to avoid precipitation or further dissolution.

Immediately filter the collected sample to remove any undissolved microcrystals. A syringe

filter is often suitable for this purpose.

Analysis of the Saturated Solution:

Accurately weigh a portion of the clear, saturated filtrate.

Evaporate the solvent from the weighed sample in a drying oven at a temperature

sufficient to remove the solvent without decomposing the aluminum nitrate (e.g., below its

melting point of 73°C).

Once the solvent is completely evaporated, weigh the remaining solid residue (aluminum

nitrate).

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility ( g/100 g of solvent) = (mass of residue / (mass of saturated solution - mass of

residue)) * 100

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle aluminum nitrate, an oxidizing agent, with care and avoid contact with combustible

materials.

Perform the experiment in a well-ventilated area.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

solubility.
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Caption: Experimental workflow for determining the solubility of a solid in a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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